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Compound of Interest

Compound Name: SHP836

Cat. No.: B610829

For researchers, scientists, and drug development professionals utilizing the SHP2 allosteric
inhibitor SHP836, adherence to proper disposal protocols is paramount for maintaining
laboratory safety and environmental compliance. This guide provides essential, step-by-step
information for the safe handling and disposal of SHP836, its contaminated materials, and
empty containers.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. All handling of
SHP836 should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to minimize the risk of inhalation. In the event of a spill, absorb the material with an inert
substance and place it in a sealed container for disposal as hazardous waste.

Step-by-Step Disposal Procedures

The proper disposal of SHP836, as with any laboratory chemical, must comply with local, state,
and federal regulations. The following procedures are based on general best practices for
chemical waste disposal and should be adapted to meet the specific requirements of your
institution and jurisdiction.

1. Unused or Expired SHP836:

e Unused or expired SHP836 should be treated as chemical waste.
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Do not dispose of solid SHP836 or its solutions down the drain or in the regular trash.

The compound should be offered to a licensed professional waste disposal company for
incineration in a chemical incinerator equipped with an afterburner and scrubber.

. Contaminated Labware and Materials:

All labware, such as vials, pipette tips, and syringes, that has come into direct contact with
SHP836 must be considered contaminated.

Disposable contaminated materials should be collected in a designated, clearly labeled
hazardous waste container.

Non-disposable glassware should be decontaminated by rinsing with an appropriate solvent
(e.g., ethanol or acetone) three times. The rinsate from these cleaning procedures must be
collected and disposed of as hazardous chemical waste.

. Empty Containers:
Empty containers of SHP836 should be triple-rinsed with a suitable solvent.

The rinsate from the cleaning process is considered hazardous and must be collected for
proper disposal with other chemical waste.

After triple-rinsing, the container can be disposed of according to your institution's guidelines
for non-hazardous lab glass or plastic.

Quantitative Data Summary

While specific quantitative data for SHP836's environmental impact is not readily available in
the provided search results, the following table summarizes key operational parameters for its
handling and storage.
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Parameter Value Source
Storage Temperature (Stock -20°C for up to 1 year; -80°C
_ MedchemExpress
Solution) for up to 2 years
DMSO, Ethanol, Dimethyl
Recommended Solvents ) MedchemExpress
Formamide

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of SHP836 and

related materials.
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Caption: Logical workflow for the safe disposal of SHP836.

¢ To cite this document: BenchChem. [Proper Disposal of SHP836: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610829#shp836-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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